Cas no 55095-03-9 (Pentanoic acid,3-ethyl-3,5-dihydroxy-)

• Product Name: Pentanoic acid,3-ethyl-3,5-dihydroxy-
• CAS No: 55095-03-9
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 367986
• PubChem ID: 3080831
• Update Time: 2025-04-19

Pentanoic acid,3-ethyl-3,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-ethyl-3,5-dihydroxy-
• 3-ethyl-3,5-dihydroxypentanoic acid
• homomevalonic acid
• Homomevalonate
• Pentanoic acid, 3-ethyl-3,5-dihydroxy-
• CHEMBL609621
• 55095-03-9
• DTXSID50970461

• Inchi： 1S/C7H14O4/c1-2-7(11,3-4-8)5-6(9)10/h8,11H,2-5H2,1H3,(H,9,10)
• InChI Key： INOVYOSRBMQWPJ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)(CC)CCO

Computed Properties

• Exact Mass: 162.08922
• Monoisotopic Mass: 162.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.212
• Boiling Point: 368.2°C at 760 mmHg
• Flash Point: 190.7°C
• Refractive Index: 1.496
• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids